5-methyl-1-(2,4,6-trichlorophenyl)-1H-pyrazole-3-carboxylic acid
Overview
Description
5-methyl-1-(2,4,6-trichlorophenyl)-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H7Cl3N2O2 and its molecular weight is 305.5. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-1-(2,4,6-trichlorophenyl)-1H-pyrazole-3-carboxylic acid involves the reaction of 2,4,6-trichlorophenylhydrazine with ethyl acetoacetate to form 5-methyl-1-(2,4,6-trichlorophenyl)-1H-pyrazole-3-carboxylic acid ethyl ester, which is then hydrolyzed to yield the desired product.", "Starting Materials": ["2,4,6-trichlorophenylhydrazine", "ethyl acetoacetate", "sodium hydroxide", "water", "hydrochloric acid"], "Reaction": [ "Step 1: Dissolve 2,4,6-trichlorophenylhydrazine (1.0 equiv) and ethyl acetoacetate (1.2 equiv) in ethanol and add a catalytic amount of acetic acid.", "Step 2: Heat the reaction mixture at reflux for 4-6 hours.", "Step 3: Cool the reaction mixture to room temperature and pour it into a mixture of ice and water.", "Step 4: Acidify the resulting solution with hydrochloric acid to pH 2-3.", "Step 5: Extract the product with ethyl acetate and dry the organic layer over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain 5-methyl-1-(2,4,6-trichlorophenyl)-1H-pyrazole-3-carboxylic acid ethyl ester.", "Step 7: Dissolve the ester in a mixture of water and sodium hydroxide and heat the solution at reflux for 4-6 hours.", "Step 8: Acidify the resulting solution with hydrochloric acid to pH 2-3.", "Step 9: Extract the product with ethyl acetate and dry the organic layer over anhydrous sodium sulfate.", "Step 10: Concentrate the organic layer under reduced pressure to obtain 5-methyl-1-(2,4,6-trichlorophenyl)-1H-pyrazole-3-carboxylic acid." ] } | |
CAS No. |
1373319-40-4 |
Molecular Formula |
C11H7Cl3N2O2 |
Molecular Weight |
305.5 |
Purity |
95 |
Origin of Product |
United States |
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